molecular formula C9H16Cl2N4O B1383366 3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride CAS No. 1798756-28-1

3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride

Cat. No. B1383366
CAS RN: 1798756-28-1
M. Wt: 267.15 g/mol
InChI Key: RGAUIMRTVUCLPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(3-Aminopiperidin-1-yl)propanoic acid dihydrochloride” is a powder with a molecular weight of 245.15 . It has a CAS number of 2418642-21-2 .


Synthesis Analysis

While specific synthesis methods for “3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride” were not found, there are general methods for synthesizing piperidine derivatives. For example, Grygorenko et al. used palladium and rhodium hydrogenation for their approach to all isomeric (cyclo)alkylpiperidines .


Molecular Structure Analysis

The InChI code for “3-(3-Aminopiperidin-1-yl)propanoic acid dihydrochloride” is 1S/C8H16N2O2.2ClH/c9-7-2-1-4-10 (6-7)5-3-8 (11)12;;/h7H,1-6,9H2, (H,11,12);2*1H .


Physical And Chemical Properties Analysis

The compound “3-(3-Aminopiperidin-1-yl)propanoic acid dihydrochloride” is a powder that is stored at room temperature .

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Techniques: This compound can be synthesized from Ethyl nipecotate using various chemical processes, including chiral separation and Hofmann rearrangement (Jiang Jie-yin, 2015).
  • Efficient Synthesis of Derivatives: Rhodium-catalyzed asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)enamides is an efficient method for synthesizing enantioenriched 3-aminopiperidine derivatives, which are valuable in various biological applications (Royal et al., 2016).

Applications in Pharmaceutical Research

  • Antimitotic Agents: Derivatives of this compound have shown potential as antimitotic agents with anticancer activity. Structural modifications of this compound can significantly impact its biological activity (Temple & Rener, 1992).
  • Biological Activity Studies: The synthesis of chiral isomers of derivatives and their biological activities in various systems have been explored, indicating differences in potency between different isomers (Temple & Rener, 1992).

Chemical Studies and Mechanisms

  • Mechanistic Studies: Research has been conducted on the mechanism of 1,2-dihydropyrazin-2-one ring formation and its chemical properties, providing insights into the synthesis of opioid mimetics (Miyazaki et al., 2005).
  • Cycloaddition Reactions: The compound has been utilized in [4+2] cycloaddition reactions for the stereoselective synthesis of trans-2-substituted 3-amino-1,2,3,6-tetrahydropyridines, a process relevant to pharmaceutical chemistry (Lemire et al., 2005).

Safety and Hazards

The compound “3-(3-Aminopiperidin-1-yl)propanoic acid dihydrochloride” has several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

properties

IUPAC Name

3-(3-aminopiperidin-1-yl)-1H-pyrazin-2-one;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N4O.2ClH/c10-7-2-1-5-13(6-7)8-9(14)12-4-3-11-8;;/h3-4,7H,1-2,5-6,10H2,(H,12,14);2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RGAUIMRTVUCLPZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C2=NC=CNC2=O)N.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16Cl2N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride
Reactant of Route 2
Reactant of Route 2
3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride
Reactant of Route 3
Reactant of Route 3
3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride
Reactant of Route 4
3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride
Reactant of Route 5
3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride
Reactant of Route 6
3-(3-Aminopiperidin-1-yl)-1,2-dihydropyrazin-2-one dihydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.